(E)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H24FN3O5S2/c1-24-18-9-6-16(22)14-19(18)31-21(24)23-20(26)15-4-7-17(8-5-15)32(27,28)25(10-12-29-2)11-13-30-3/h4-9,14H,10-13H2,1-3H3
• InChI Key: CSGDYIIWJWEKQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC
• Molecular Formula: C21H24FN3O5S2
• Molecular Weight: 481.6 g/mol

Description

(E)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C21H24FN3O5S2 and its molecular weight is 481.56. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A zinc phthalocyanine derivative, similar in structure to (E)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide, has been explored for its potential in photodynamic therapy. The compound demonstrated promising properties such as good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a potential candidate for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Compounds structurally related to (E)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide, particularly Co(II) complexes, have shown promising results in anticancer studies. These compounds exhibited significant cytotoxicity against the human breast cancer cell line MCF 7, indicating their potential as therapeutic agents in cancer treatment (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial Activity

Several benzamide derivatives, which are chemically akin to the compound , have been synthesized and evaluated for their antimicrobial efficacy. These compounds displayed notable antibacterial and antifungal activities, making them potentially useful in the development of new antimicrobial agents (Priya et al., 2006).

Enzyme Inhibition

Research has been conducted on similar compounds for their potential in inhibiting human carbonic anhydrases, which are crucial for various physiological functions. These studies can lead to the development of new drugs for treating conditions like glaucoma, epilepsy, and even cancer (Distinto et al., 2019).